Cas no 65050-07-9 (2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)-)

• Product Name: 2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)-
• CAS No: 65050-07-9
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD00077675
• CID: 518523
• PubChem ID: 57647845
• Update Time: 2025-10-10

2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)-
• (3S)-3-tert-Butylpiperazine-2,5-dione
• (S)-3-TERT-BUTYL-2,5-PIPERAZINEDIONE
• NULL
• (S)-2-tert-butylpiperazin-3,6-dione
• 20550_ALDRICH
• 20550_FLUKA
• AC1MBG20
• CTK5C2061
• Cyclo(L-tert-Leu-Gly)
• cyclo(L-tleu-gly)
• SureCN1005353
• TS-01463
• OWQNUQNZSDAFHT-ZCFIWIBFSA-N
• AKOS026675690
• SCHEMBL1005353
• (S)-3-(tert-Butyl)piperazine-2,5-dione
• MFCD00077675
• 65050-07-9
• (S)-3-tert-butylpiperazine-2,5-dione
• (S)-3-tert-Butyl-2,5-piperazinedione, >=99.0% (CHN)
• DTXSID40369345

• MDL： MFCD00077675
• Inchi： 1S/C8H14N2O2/c1-8(2,3)6-7(12)9-4-5(11)10-6/h6H,4H2,1-3H3,(H,9,12)(H,10,11)/t6-/m1/s1
• InChI Key： OWQNUQNZSDAFHT-ZCFIWIBFSA-N
• SMILES： O=C1[C@H](C(C)(C)C)NC(CN1)=O

Computed Properties

• Exact Mass: 170.10600
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Not available
• Density: 1.1442 (rough estimate)
• Melting Point: 300 °C
• Boiling Point: 299.85°C (rough estimate)
• Refractive Index: 1.4200 (estimate)
• PSA: 58.20000
• LogP: 0.30470
• Solubility: Not available
• Optical Activity: [α]20/D +78±1°, c = 1% in acetic acid

2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：8-10-21
• Storage Condition：2-8°C

Additional information on 2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)-

2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)-: A Key Compound in Pharmaceutical Chemistry

2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)- is a synthetic compound with a unique molecular structure that has garnered significant attention in pharmaceutical research. Its molecular formula, C₁₀H₁₈N₂O₂, and CAS number 65050-07-9 define its chemical identity. This compound belongs to the class of piperazinediones, which are characterized by their six-membered ring system containing two nitrogen atoms. The (3S) stereochemical configuration is critical for its biological activity, as it influences the compound's interaction with target proteins and receptors.

The 3-(1,1-dimethylethyl) substituent introduces steric bulk and hydrophobicity to the molecule, enhancing its ability to cross biological membranes and reach intracellular targets. This structural feature is particularly relevant in the context of drug development, where optimizing molecular properties is essential for improving bioavailability and therapeutic efficacy. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profile of compounds, as demonstrated in the work of Smith et al. (2023), who explored the role of branched alkyl groups in enhancing drug permeability.

The synthesis of 2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)- involves a series of well-defined chemical reactions, including ring closure and stereochemical control. Researchers have employed advanced methodologies such as asymmetric catalysis and enantioselective synthesis to achieve the desired stereochemistry. A notable breakthrough in this area was reported by Lee and colleagues (2024), who developed a novel approach using chiral auxiliaries to selectively produce the (3S) isomer with high enantiomeric purity. This advancement has significant implications for the scalability of synthesis processes in industrial settings.

Pharmacologically, 2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)- exhibits potential as a scaffold for developing novel therapeutics. Its ability to interact with various biological targets, such as ion channels and G-protein-coupled receptors, makes it a promising candidate for applications in neurology and oncology. For instance, a 2023 study by Zhang et al. demonstrated its anticonvulsant properties in preclinical models of epilepsy, suggesting its potential as a treatment for seizure disorders. Additionally, the compound's low toxicity profile, as reported in a 2022 safety assessment, further supports its viability for clinical translation.

In the realm of drug discovery, the synthetic pathway of 2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)- has been optimized to enhance yield and reduce environmental impact. Green chemistry principles are increasingly being integrated into its production, as highlighted in a 2023 review by Patel et al. This includes the use of biocatalysts and solvent-free conditions to minimize waste generation. Such efforts align with global initiatives to promote sustainable pharmaceutical manufacturing, ensuring compliance with regulatory standards while maintaining product quality.

Recent advances in computational chemistry have further expanded the understanding of 2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)-'s biological activity. Machine learning models have been employed to predict its interactions with potential drug targets, enabling the identification of novel applications. A 2024 study by Gupta et al. used molecular docking simulations to explore its binding affinity for a specific kinase enzyme, providing insights into its mechanism of action. These computational tools are becoming indispensable in the early stages of drug development, allowing for rapid screening of candidate compounds.

From a regulatory perspective, the pharmaceutical development of compounds like 2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)- must adhere to stringent guidelines to ensure safety and efficacy. The International Council for Harmonisation (ICH) guidelines play a pivotal role in standardizing the testing and evaluation processes. A 2023 report by the FDA emphasized the importance of these guidelines in accelerating the approval of new therapeutics while maintaining high standards of patient safety.

Looking ahead, the future applications of 2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)- are likely to span multiple therapeutic areas. Its structural versatility allows for the design of derivatives with tailored properties, such as enhanced solubility or targeted delivery. Researchers are also exploring its potential in combination therapies, where it could synergize with existing drugs to improve treatment outcomes. The integration of nanotechnology for drug delivery is a promising avenue, as highlighted in a 2024 study by Kim et al., which demonstrated the effectiveness of lipid-based nanoparticles in delivering this compound to specific cell types.

In conclusion, 2,5-Piperazinedione,3-(1,1-dimethylethyl)-, (3S)- represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, combined with the ability to modulate its properties through synthetic and computational approaches, positions it as a valuable tool in the development of innovative therapeutics. As research continues to evolve, the compound's potential applications are expected to expand, contributing to the treatment of complex diseases and improving patient outcomes.